![molecular formula C17H16Cl2N2O3 B268224 2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268224.png)
2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as MLN4924, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound works by inhibiting the activity of the NEDD8-activating enzyme (NAE), which is essential for the activation of the cullin-RING E3 ubiquitin ligases (CRLs). CRLs are responsible for the degradation of many cellular proteins, including those involved in cell cycle regulation and DNA repair. By inhibiting NAE, MLN4924 can disrupt these processes and induce cell death in cancer cells.
Mechanism of Action
2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide works by inhibiting the activity of the NEDD8-activating enzyme (NAE), which is essential for the activation of the cullin-RING E3 ubiquitin ligases (CRLs). CRLs are responsible for the degradation of many cellular proteins, including those involved in cell cycle regulation and DNA repair. By inhibiting NAE, this compound can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells through several mechanisms, including the inhibition of DNA repair and the activation of the DNA damage response. In addition, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors. This effect may contribute to the anti-tumor activity of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is its specificity for NAE, which minimizes off-target effects. In addition, this compound has been shown to have potent anti-tumor activity in preclinical studies. However, one limitation of this compound is its short half-life, which may limit its efficacy in vivo.
Future Directions
There are several future directions for the study of 2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One area of interest is the development of more potent and selective NAE inhibitors. In addition, further studies are needed to determine the optimal dosing and scheduling of this compound in combination with other cancer treatments. Finally, the clinical efficacy of this compound in cancer patients remains to be fully evaluated, and further clinical trials are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves several steps, starting with the reaction of 2,4-dichloro-5-nitrobenzoic acid with 2-aminoethanol to form the corresponding ester. This ester is then reacted with 3-aminobenzoic acid to form the amide intermediate. Finally, this intermediate is reacted with 2-methoxyethyl isocyanate to form the desired product, this compound.
Scientific Research Applications
2,4-dichloro-N-(3-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential use in cancer treatment. Preclinical studies have shown that this compound can induce cell death in a variety of cancer cell lines, including those derived from leukemia, lymphoma, breast, prostate, and lung cancers. In addition, this compound has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C17H16Cl2N2O3 |
---|---|
Molecular Weight |
367.2 g/mol |
IUPAC Name |
2,4-dichloro-N-[3-(2-methoxyethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C17H16Cl2N2O3/c1-24-8-7-20-16(22)11-3-2-4-13(9-11)21-17(23)14-6-5-12(18)10-15(14)19/h2-6,9-10H,7-8H2,1H3,(H,20,22)(H,21,23) |
InChI Key |
UFHJCIHXORQJON-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.